Cas no 1379355-32-4 (2-Chloro-6-(trifluoromethyl)isonicotinamide)

• Product Name: 2-Chloro-6-(trifluoromethyl)isonicotinamide
• CAS No: 1379355-32-4
• MF: C₇H₄ClF₃N₂O
• MW: 224.567670822144
• MDL: MFCD19440017
• CID: 4675187
• PubChem ID: 118999013
• Update Time: 2024-11-05

2-Chloro-6-(trifluoromethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)isonicotinamide
• 2-chloro-6-(trifluoromethyl)pyridine-4-carboxamide
• AK339136
• 4-Pyridinecarboxamide, 2-chloro-6-(trifluoromethyl)-
• MFCD19440017
• AS-47356
• SCHEMBL18050067
• DB-093734
• F13418
• YLIZGUREJZRSSD-UHFFFAOYSA-N
• 1379355-32-4
• AKOS027337489

• MDL： MFCD19440017
• Inchi： 1S/C7H4ClF3N2O/c8-5-2-3(6(12)14)1-4(13-5)7(9,10)11/h1-2H,(H2,12,14)
• InChI Key： YLIZGUREJZRSSD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(N)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 223.996
• Monoisotopic Mass: 223.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 1.6